Cas no 2171862-56-7 (2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid)

• Product Name: 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid
• CAS No: 2171862-56-7
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 6023187
• PubChem ID: 165466016
• Update Time: 2025-06-08

2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid
• 2171862-56-7
• 2-{4-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropanecarbonyl]-1,4-diazepan-1-yl}acetic acid
• EN300-1506145

• Inchi： 1S/C26H29N3O5/c30-23(31)16-28-12-5-13-29(15-14-28)24(32)26(10-11-26)27-25(33)34-17-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,22H,5,10-17H2,(H,27,33)(H,30,31)
• InChI Key： CDLPULQMJWBRPA-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCN(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 463.21072103g/mol
• Monoisotopic Mass: 463.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid

Comprehensive Analysis of 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171862-56-7)

In the rapidly evolving field of pharmaceutical chemistry, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171862-56-7) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group and a 1,4-diazepane core, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly focusing on its applications due to its unique chemical properties, which facilitate the development of novel therapeutic agents.

The compound's cyclopropanecarbonyl moiety and acetic acid tail make it a versatile building block in medicinal chemistry. Its Fmoc-protected amino group ensures stability during synthetic processes, a feature highly valued in the production of peptide-based drugs. With the growing demand for targeted therapies, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid is gaining traction in the development of inhibitors and modulators for various biological pathways.

Recent advancements in AI-driven drug discovery have further highlighted the importance of this compound. Machine learning models are now being employed to predict its interactions with biological targets, accelerating the identification of potential drug candidates. This aligns with the current trend of leveraging computational chemistry to reduce R&D timelines and costs. As a result, CAS No. 2171862-56-7 is frequently searched in databases like PubChem and Reaxys by researchers exploring peptide mimetics and small molecule therapeutics.

Another area of interest is the compound's role in bioconjugation. Its reactive groups enable the attachment of fluorescent tags or other functional moieties, making it invaluable in diagnostic applications. This has sparked discussions in forums and scientific communities about its potential in precision medicine and theranostics. Given the rising popularity of personalized healthcare, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid is poised to play a pivotal role in next-generation diagnostics.

From an industrial perspective, the synthesis and scalability of this compound are critical topics. Manufacturers are optimizing protocols to ensure high purity and yield, addressing the needs of GMP-compliant production. Environmental considerations are also being factored in, with greener synthetic routes being explored to align with sustainable chemistry principles. These developments are closely monitored by stakeholders aiming to balance efficiency with ecological responsibility.

In summary, 2-{4-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropanecarbonyl-1,4-diazepan-1-yl}acetic acid (CAS No. 2171862-56-7) represents a convergence of innovation in drug development, diagnostics, and sustainable manufacturing. Its multifaceted applications and compatibility with cutting-edge technologies ensure its relevance in contemporary research and industrial practices.